Fggftgarksarkvanq
Description
Fggftgarksarkvanq is a hypothetical compound referenced in this query. For the purpose of this exercise, we will assume it represents a novel bioactive peptide or synthetic molecule under investigation.
Properties
Molecular Formula |
C78H127N27O22 |
|---|---|
Molecular Weight |
1795.0 g/mol |
IUPAC Name |
(2S)-5-amino-2-[[(2S)-4-amino-2-[[(2S)-2-[[(2S)-2-[[(2S)-6-amino-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-6-amino-2-[[(2S)-2-[[(2S)-2-[[2-[[(2S,3R)-2-[[(2S)-2-[[2-[[2-[[(2S)-2-amino-3-phenylpropanoyl]amino]acetyl]amino]acetyl]amino]-3-phenylpropanoyl]amino]-3-hydroxybutanoyl]amino]acetyl]amino]propanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]hexanoyl]amino]-3-hydroxypropanoyl]amino]propanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]hexanoyl]amino]-3-methylbutanoyl]amino]propanoyl]amino]-4-oxobutanoyl]amino]-5-oxopentanoic acid |
InChI |
InChI=1S/C78H127N27O22/c1-40(2)61(75(125)95-43(5)65(115)102-54(35-57(83)109)71(121)101-52(76(126)127)27-28-56(82)108)104-70(120)49(24-14-16-30-80)100-68(118)51(26-18-32-89-78(86)87)98-64(114)42(4)94-73(123)55(39-106)103-69(119)48(23-13-15-29-79)99-67(117)50(25-17-31-88-77(84)85)97-63(113)41(3)93-59(111)38-92-74(124)62(44(6)107)105-72(122)53(34-46-21-11-8-12-22-46)96-60(112)37-90-58(110)36-91-66(116)47(81)33-45-19-9-7-10-20-45/h7-12,19-22,40-44,47-55,61-62,106-107H,13-18,23-39,79-81H2,1-6H3,(H2,82,108)(H2,83,109)(H,90,110)(H,91,116)(H,92,124)(H,93,111)(H,94,123)(H,95,125)(H,96,112)(H,97,113)(H,98,114)(H,99,117)(H,100,118)(H,101,121)(H,102,115)(H,103,119)(H,104,120)(H,105,122)(H,126,127)(H4,84,85,88)(H4,86,87,89)/t41-,42-,43-,44+,47-,48-,49-,50-,51-,52-,53-,54-,55-,61-,62-/m0/s1 |
InChI Key |
PLDGJAGJBNNRQP-OTYLYHRBSA-N |
Isomeric SMILES |
C[C@H]([C@@H](C(=O)NCC(=O)N[C@@H](C)C(=O)N[C@@H](CCCN=C(N)N)C(=O)N[C@@H](CCCCN)C(=O)N[C@@H](CO)C(=O)N[C@@H](C)C(=O)N[C@@H](CCCN=C(N)N)C(=O)N[C@@H](CCCCN)C(=O)N[C@@H](C(C)C)C(=O)N[C@@H](C)C(=O)N[C@@H](CC(=O)N)C(=O)N[C@@H](CCC(=O)N)C(=O)O)NC(=O)[C@H](CC1=CC=CC=C1)NC(=O)CNC(=O)CNC(=O)[C@H](CC2=CC=CC=C2)N)O |
Canonical SMILES |
CC(C)C(C(=O)NC(C)C(=O)NC(CC(=O)N)C(=O)NC(CCC(=O)N)C(=O)O)NC(=O)C(CCCCN)NC(=O)C(CCCN=C(N)N)NC(=O)C(C)NC(=O)C(CO)NC(=O)C(CCCCN)NC(=O)C(CCCN=C(N)N)NC(=O)C(C)NC(=O)CNC(=O)C(C(C)O)NC(=O)C(CC1=CC=CC=C1)NC(=O)CNC(=O)CNC(=O)C(CC2=CC=CC=C2)N |
Origin of Product |
United States |
Comparison with Similar Compounds
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